N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H14FN3O4S/c20-12-2-4-13(5-3-12)23-18(14-8-28(25)9-15(14)22-23)21-19(24)11-1-6-16-17(7-11)27-10-26-16/h1-7H,8-10H2,(H,21,24)
• InChI Key: ABZTXSHCWDNBKR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1=O)C3=CC=C(C=C3)F)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H14FN3O4S
• Molecular Weight: 399.4 g/mol

Description

The compound “N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzo[d][1,3]dioxole-5-carboxamide” belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an aldehyde with the corresponding hydrazine in methanol and acetic acid as a catalyst. Another essential scaffold is 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carbohydrazide, which is produced by Wang Y et al. as insecticidal compounds.

Molecular Structure Analysis

The molecular structure of similar compounds can be viewed using Java or Javascript. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be viewed using Java or Javascript. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Scientific Research Applications

Antiviral Activity

• Indole derivatives, such as the one , have been investigated for their antiviral potential. For instance:
  • .
  • .

Mechanism of Action

The mechanism of action of similar compounds often involves inhibiting overactive receptor tyrosine kinase (TK) signaling pathways, which are common in cancer. The interactions of compound 5 with active sites of ERα have also been visualized.

Future Directions

Indole derivatives possess various biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Imidazole containing compounds also have a broad range of chemical and biological properties and have become an important synthon in the development of new drugs.